N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide

• IUPAC Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C18H17FN2O3S2/c1-11-3-4-12(2)17-16(11)21-18(25-17)20-15(22)9-10-26(23,24)14-7-5-13(19)6-8-14/h3-8H,9-10H2,1-2H3,(H,20,21,22)
• InChI Key: FLUOXUOVBPNWME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O3S2
• Molecular Weight: 392.5 g/mol

Description

Benzo[d]thiazol-2-yl is a common structure in many bioactive molecules, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant agents. The sulfonyl group is also a common feature in many drugs and can affect the solubility and bioavailability of the compound.

Molecular Structure Analysis

The molecular structure of a compound with a benzo[d]thiazol-2-yl group would include a five-membered heterocyclic ring containing sulfur and nitrogen. The orientation of the thiazole ring towards the target site can be affected by substituents at positions 2 and 4.

Chemical Reactions Analysis

The reactivity of compounds with a benzo[d]thiazol-2-yl group can be influenced by the substituents on the thiazole ring. For example, the replacement of an NH2 group with a substituted phenyl ring led to an evident increase in antibacterial activity of the synthesized thiazole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound with a benzo[d]thiazol-2-yl group can resemble those of pyridine and pyrimidine, such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

Materials Science and Optoelectronics

• Nonlinear Optical (NLO) Properties : Some derivatives of this compound exhibit strong NLO properties. .
• Organic Photovoltaics : Incorporating this compound into organic solar cells could enhance their performance. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. For example, some benzo[d]thiazol-2-yl compounds have been found to have anti-inflammatory properties.

Safety and Hazards

The safety and hazards of a specific compound would depend on its structure and properties. For example, some compounds with a benzo[d]thiazol-2-yl group have been found to be toxic.

Future Directions

The future directions for research on compounds with a benzo[d]thiazol-2-yl group could include the design and structure-activity relationship of bioactive molecules. This could lead to the development of new drugs with improved properties.